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Compound of Interest

Compound Name: Ethyl 4-acetylbenzoate

Cat. No.: B126464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed experimental protocols for the synthesis of ethyl 4-
acetylbenzoate, a key intermediate in the synthesis of various pharmaceuticals and fine

chemicals. The primary method detailed is the Fischer esterification of 4-acetylbenzoic acid. A

comprehensive work-up procedure is outlined to ensure the isolation of a high-purity product.

All quantitative data is summarized for clarity, and a visual representation of the experimental

workflow is provided.

Introduction
Ethyl 4-acetylbenzoate is a valuable building block in organic synthesis. Its bifunctional

nature, possessing both an ester and a ketone, allows for a variety of subsequent chemical

transformations. The synthesis of this compound is a common requirement in many research

and development laboratories. This application note describes a reliable and high-yielding

procedure for its preparation via Fischer esterification.

Data Presentation
Table 1: Physical and Spectroscopic Data of Ethyl 4-acetylbenzoate
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Property Value Reference

Molecular Formula C₁₁H₁₂O₃ [1]

Molecular Weight 192.21 g/mol [1]

Appearance
White to beige crystalline

powder
[2]

Melting Point 55-57 °C [2]

Boiling Point 310 °C at 760 mmHg [2]

¹H NMR (CDCl₃, 600 MHz) δ

8.11 (d, J = 7.6 Hz, 2H), 7.99

(d, J = 7.7 Hz, 2H), 4.39 (q, J =

7.0 Hz, 2H), 2.63 (s, 3H), 1.40

(t, J = 7.1 Hz, 3H)

[1]

MS (ESI, m/z) 193.1 [M+H]⁺ [1]

Solubility
Chloroform (Slightly), Ethyl

Acetate (Slightly)
[2]

Table 2: Reaction Parameters for Fischer Esterification

Parameter Value

Starting Material 4-acetylbenzoic acid

Reagent Ethanol

Catalyst Sulfuric acid

Reaction Temperature 80 °C (reflux)

Reaction Time 3 hours

Reported Yield 92%
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This protocol details the synthesis of ethyl 4-acetylbenzoate from 4-acetylbenzoic acid and

ethanol.

Materials:

4-acetylbenzoic acid

Ethanol (absolute)

Sulfuric acid (concentrated)

Ethyl acetate

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate or magnesium sulfate

Petroleum ether

Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Glassware for extraction and filtration

Column chromatography setup
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Procedure:

Reaction Setup: In a round-bottom flask, dissolve 4-acetylbenzoic acid (1.0 eq) in ethanol

(approx. 2 mL per gram of acid).

Acid Addition: Cool the solution to 0 °C using an ice bath. Slowly add concentrated sulfuric

acid (a few drops to 0.01 eq) to the stirred solution.[3]

Reflux: Equip the flask with a reflux condenser and heat the mixture to 80 °C. Maintain the

reflux for 3 hours.[1] Monitor the reaction progress by thin-layer chromatography (TLC).

Solvent Removal: After the reaction is complete, cool the mixture to room temperature.

Remove the excess ethanol using a rotary evaporator.[1]

Extraction: To the residue, add ethyl acetate to dissolve the product. Transfer the solution to

a separatory funnel.

Washing:

Wash the organic layer with saturated sodium bicarbonate solution to neutralize any

remaining acid.[4]

Wash the organic layer with saturated brine to remove any residual water-soluble

impurities.[1][4]

Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[1][4]

Filtration and Concentration: Filter the drying agent and concentrate the filtrate under

reduced pressure using a rotary evaporator to obtain the crude product.[1]

Purification: Purify the crude product by column chromatography on silica gel using a mixture

of petroleum ether and ethyl acetate (e.g., 10:1) as the eluent to afford pure ethyl 4-
acetylbenzoate as a white solid.[1]
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Caption: Experimental workflow for the synthesis of ethyl 4-acetylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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